4,4'-[1,2-Ethanediylbis(oxy)]bis-benzaldehyde

• IUPAC Name: 4-[2-(4-formylphenoxy)ethoxy]benzaldehyde
• InChI: InChI=1S/C16H14O4/c17-11-13-1-5-15(6-2-13)19-9-10-20-16-7-3-14(12-18)4-8-16/h1-8,11-12H,9-10H2
• InChI Key: NZXKMTOTHHFKJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)OCCOC2=CC=C(C=C2)C=O
• Molecular Formula: C16H14O4
• DSSTOX Substance ID: DTXSID901248555
• Molecular Weight: 270.28 g/mol
• CAS RN: 34074-28-7

Description

“4,4’-[1,2-Ethanediylbis(oxy)]bis-benzaldehyde” is a chemical compound with the formula C16H14O6. It is also known as “4,4’-[1,2-ethanediylbis(oxy)]bisbenzoic acid” and "4,4’-dicarboxy-.alpha.,.omega.-diphenoxyethane".

Molecular Structure Analysis

The molecular structure of “4,4’-[1,2-Ethanediylbis(oxy)]bis-benzaldehyde” consists of two benzaldehyde groups connected by an ethylene glycol unit. The molecule has a molar mass of 302.2788 g/mol.

Physical And Chemical Properties Analysis

The compound “4,4’-[1,2-Ethanediylbis(oxy)]bis-benzaldehyde” has several physical and chemical properties that have been critically evaluated. These include its triple point temperature, normal boiling temperature, critical temperature and pressure, boiling temperature as a function of pressure, phase boundary pressure as a function of temperature, critical density, and various other properties.

Scientific Research Applications

Synthesis and Biological Activity

• Novel Schiff's Bases Synthesis: This compound is used in the synthesis of novel Schiff's bases, such as AS1 and AS2, which are macrocyclic compounds. These bases have potential biological activities and are tested against various bacteria, including Escherichia coli and Staphylococcus aureus, to assess their antimicrobial potential (Zayed & Zayed, 2015).

Pharmaceutical Applications

• Anti-inflammatory Properties: Derivatives synthesized from 4,4'-[1,2-Ethanediylbis(oxy)]bis-benzaldehyde, such as bisbenzamide-containing compounds, have been shown to possess considerable in vivo anti-inflammatory activity. Some derivatives exhibit pharmacological properties comparable to standard anti-inflammatory drugs like ketoprofen (Girgis & Ellithey, 2006).

Material Science and Chemistry

• Polymer Backbones and Liquid Crystalline Phases: The compound is involved in the synthesis of materials like benzyl alcohol, which is significant in the context of polymer backbones and liquid crystalline phases. Selective reduction processes are critical in these syntheses (Pugh, 2000).
• Mercury(II) and Silver(I) Complexes: This compound is a precursor for mercury(II) and silver(I) complexes with NHC metallacrown ethers. These complexes exhibit π–π stacking interactions, which are essential for understanding the packing and interactions of these complex structures (Liu et al., 2007).
• Flame Retardancy in Epoxy Resins: A novel Schiff base synthesized using 4,4'-[1,2-Ethanediylbis(oxy)]bis-benzaldehyde enhances the flame retardancy of epoxy resins, indicating its potential application in material safety and engineering (You et al., 2020).

Environmental and Analytical Applications

• Selective Metal Separation: Compounds derived from 4,4'-[1,2-Ethanediylbis(oxy)]bis-benzaldehyde show promise in selective metal separation, particularly in the extraction of lead(II) over other metals. This application is crucial in environmental remediation and analytical chemistry (Hayashita et al., 1996).

Medical Research

• Potential in Treating Sickle Cell Disease: Substituted benzaldehydes, which can be derived from this compound, show potential in increasing the oxygen affinity of human hemoglobin and inhibiting sickling of erythrocytes in sickle cell disease (Beddell et al., 1984).